N-(2-(6-(ethylthio)-4-morpholino-1H-pyrazolo[3,4-d]pyrimidin-1-yl)ethyl)-2-propylpentanamide

• IUPAC Name: N-[2-(6-ethylsulfanyl-4-morpholin-4-ylpyrazolo[3,4-d]pyrimidin-1-yl)ethyl]-2-propylpentanamide
• InChI: InChI=1S/C21H34N6O2S/c1-4-7-16(8-5-2)20(28)22-9-10-27-19-17(15-23-27)18(24-21(25-19)30-6-3)26-11-13-29-14-12-26/h15-16H,4-14H2,1-3H3,(H,22,28)
• InChI Key: TZNSEIPGIOHYQV-UHFFFAOYSA-N
• Canonical SMILES: CCCC(CCC)C(=O)NCCN1C2=C(C=N1)C(=NC(=N2)SCC)N3CCOCC3
• Molecular Formula: C21H34N6O2S
• Molecular Weight: 434.6 g/mol
• CAS No.: 941948-79-4

Description

The compound is a complex organic molecule with several functional groups. It contains a pyrazolo[3,4-d]pyrimidin-1-yl group, which is a type of heterocyclic compound. Heterocyclic compounds are widely used in medicinal chemistry due to their diverse biological activities.

Molecular Structure Analysis

The molecular structure of this compound would be complex due to the presence of multiple functional groups and rings. The compound likely contains a pyrazolo[3,4-d]pyrimidin-1-yl ring system, an ethylthio group, and a morpholino group.

Scientific Research Applications

Synthesis and Antimicrobial Activity

• The compound has been utilized in the synthesis of pyrazolo[3,4-d]pyrimidin derivatives showing significant antimicrobial activity. These derivatives have been prepared through cyclocondensation processes, highlighting their potential in the development of new antibacterial and antifungal agents (Khobragade et al., 2010).

Antioxidant Properties

• Research into pyrazolo and pyrimidin derivatives has also shown that these compounds exhibit high-efficiency antioxidants, particularly against reactive oxygen species (ROS). This indicates their potential use in medicinal chemistry for the development of antioxidant therapies (Aziz et al., 2021).

Anticancer and Anti-inflammatory Applications

• Novel pyrazolopyrimidines derivatives have been synthesized and evaluated for their anticancer and anti-inflammatory activities. These compounds have shown promise as anticancer agents and inhibitors of 5-lipoxygenase, suggesting a role in the treatment of cancer and inflammation-related disorders (Rahmouni et al., 2016).

Selective ATP-competitive Inhibitors

• The chemical structure has been involved in the design and synthesis of 4-morpholino-6-aryl-1H-pyrazolo[3,4-d]pyrimidines as potent and selective inhibitors of the mammalian target of rapamycin (mTOR). These inhibitors are highlighted for their potential in cancer therapy due to their high selectivity and efficacy (Verheijen et al., 2009).

Antihyperglycemic Effects

• Carboximidamides derived from cyanamides, linked with pyrimidine moiety, have been synthesized and shown to possess significant anti-hyperglycemic activity. This suggests potential applications in the treatment of diabetes through novel therapeutic agents (Moustafa et al., 2021).